molecular formula C24H19F3N2O2S B297273 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one

3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one

Cat. No. B297273
M. Wt: 456.5 g/mol
InChI Key: KOIICXUZGMWDBU-MOSHPQCFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including its use as an anti-cancer agent.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one involves the inhibition of the Akt/mTOR signaling pathway. This pathway is involved in cell survival and proliferation and is often dysregulated in cancer cells. By inhibiting this pathway, 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one are primarily related to its anti-cancer properties. This compound has been shown to induce apoptosis in cancer cells, which leads to the death of these cells. Additionally, this compound has been shown to inhibit the proliferation and migration of cancer cells, which can help to prevent the spread of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one in lab experiments include its potent anti-cancer activity and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its complex synthesis method and its potential toxicity.

Future Directions

There are several future directions for the study of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one. One direction is to further explore the mechanism of action of this compound and its effects on the Akt/mTOR signaling pathway. Another direction is to investigate the potential use of this compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, future studies could focus on the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one is a complex process that involves several steps. The first step involves the preparation of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxoimidazolidin-4-one by reacting 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-2,3-dihydroimidazole-4,5-dione with an appropriate amine. The second step involves the preparation of 5-(3-Trifluoromethylphenyl)-2-furaldehyde by reacting 3-Trifluoromethylphenylboronic acid with 2-furaldehyde. The final step involves the reaction of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxoimidazolidin-4-one with 5-(3-Trifluoromethylphenyl)-2-furaldehyde to obtain 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one.

Scientific Research Applications

The scientific research application of 3-(3,4-Dimethylphenyl)-1-methyl-2-thioxo-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)imidazolidin-4-one is primarily focused on its anti-cancer properties. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, colon cancer, and prostate cancer. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death.

properties

Molecular Formula

C24H19F3N2O2S

Molecular Weight

456.5 g/mol

IUPAC Name

(5Z)-3-(3,4-dimethylphenyl)-1-methyl-2-sulfanylidene-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]imidazolidin-4-one

InChI

InChI=1S/C24H19F3N2O2S/c1-14-7-8-18(11-15(14)2)29-22(30)20(28(3)23(29)32)13-19-9-10-21(31-19)16-5-4-6-17(12-16)24(25,26)27/h4-13H,1-3H3/b20-13-

InChI Key

KOIICXUZGMWDBU-MOSHPQCFSA-N

Isomeric SMILES

CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)/N(C2=S)C)C

SMILES

CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)N(C2=S)C)C

Canonical SMILES

CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=CC=C4)C(F)(F)F)N(C2=S)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.